Cas no 2137134-83-7 ((2S)-2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpentanamide)

• Product Name: (2S)-2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpentanamide
• CAS No: 2137134-83-7
• MF: C₁₁H₁₉N₅O
• MW: 237.301461458206
• CID: 5836388
• PubChem ID: 165485172
• Update Time: 2024-01-10

(2S)-2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpentanamide Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpentanamide
• 2137134-83-7
• (2S)-2-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]pentanamide
• EN300-1130837

• Inchi： 1S/C11H19N5O/c1-2-3-9(12)11(17)15-10-4-5-14-16(10)8-6-13-7-8/h4-5,8-9,13H,2-3,6-7,12H2,1H3,(H,15,17)/t9-/m0/s1
• InChI Key： RFMZJEMUROLRKP-VIFPVBQESA-N
• SMILES： O=C([C@H](CCC)N)NC1=CC=NN1C1CNC1

Computed Properties

• Exact Mass: 237.15896025g/mol
• Monoisotopic Mass: 237.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 85Ų